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Compound of Interest

Compound Name: Ethyl dithioacetate

Cat. No.: B1582784 Get Quote

Ethyl dithioacetate is an organosulfur compound belonging to the dithioester class. Its distinct

properties, particularly its flammability and volatility, necessitate stringent adherence to safety

protocols. A foundational understanding of its physical and chemical characteristics is

paramount for safe handling.

Property Value Source

CAS Number 870-73-5

Molecular Formula C₄H₈S₂

Molecular Weight 120.24 g/mol

Appearance Liquid

Density 1.048 g/mL at 25 °C [1]

Boiling Point 61 °C at 23 mmHg [1]

Flash Point 46 °C (114.8 °F) - closed cup

Refractive Index n20/D 1.568 [1]

Hazard Identification and GHS Classification
Ethyl dithioacetate is classified as a hazardous substance under the Globally Harmonized

System (GHS). The primary risks involve flammability, skin and eye irritation, and respiratory
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tract irritation. All personnel must be thoroughly familiar with these hazards before handling the

compound.

Hazard Class GHS Category Hazard Statement Signal Word

Flammable Liquids Category 3
H226: Flammable

liquid and vapor
Warning

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
Warning

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
Warning

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
Warning

(Source: Aggregated

GHS information from

ECHA C&L Inventory)

[2]

Causality of Hazards:

Flammability: The flash point of 46°C indicates that ethyl dithioacetate can form an ignitable

vapor-air mixture at moderately elevated temperatures. This necessitates strict control of

ignition sources.

Irritation: Like many thioesters and organosulfur compounds, ethyl dithioacetate can act as

an irritant upon direct contact with skin and eyes.[2] Its vapors can also irritate the mucous

membranes of the respiratory system.[2]

Exposure Controls and Personal Protective
Equipment (PPE)
To mitigate the identified hazards, a multi-layered approach involving engineering controls,

administrative controls, and appropriate PPE is required. The selection of PPE is not merely a
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checklist but a risk-based decision process.

Engineering Controls
Chemical Fume Hood: All handling of ethyl dithioacetate, including weighing, transferring,

and use in reactions, must be conducted within a properly functioning and certified chemical

fume hood. This is the primary engineering control to prevent inhalation of vapors.

Ventilation: The laboratory must be well-ventilated to ensure that any fugitive emissions are

diluted and removed.

Personal Protective Equipment (PPE) Protocol
The following PPE is mandatory when handling ethyl dithioacetate:

Eye and Face Protection: Chemical safety goggles that provide a complete seal around the

eyes are required. In situations with a higher risk of splashing, a face shield must be worn in

addition to goggles.

Hand Protection: Chemically resistant gloves are essential. While specific breakthrough time

data for ethyl dithioacetate is not widely available, gloves made of butyl rubber or neoprene

are generally recommended for handling organosulfur compounds. Nitrile gloves may offer

limited protection for incidental contact but should be changed immediately upon

contamination. Always inspect gloves for integrity before use.

Skin and Body Protection: A flame-resistant lab coat must be worn and fully fastened. For

larger quantities or procedures with a high splash risk, a chemical-resistant apron is also

recommended.

Respiratory Protection: When engineering controls are not sufficient to maintain exposure

below acceptable limits, or during emergency situations, a respirator is required. A full-face

respirator with a combination organic vapor/acid gas (ABEK) cartridge is recommended. All

respirator use must comply with a formal respiratory protection program.
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Task: Handling
Ethyl Dithioacetate

Is the task performed
 in a certified fume hood?

Standard PPE:
- Safety Goggles

- FR Lab Coat
- Chemical-Resistant Gloves

 Yes 

Is this a spill or
emergency situation?

 No
(Work Cannot Proceed)

Is there a significant
splash risk?

Add Face Shield

 Yes 

 No 

Add ABEK Respirator
(Full-Face Recommended)

 Yes 

Proceed with Task

 No 

Click to download full resolution via product page

Caption: PPE selection workflow for handling ethyl dithioacetate.
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Safe Handling and Operational Procedures
Adherence to methodical and cautious handling procedures is critical for preventing exposure

and accidents.

Grounding and Bonding: To prevent the ignition of flammable vapors from static electricity

discharge, all metal containers and equipment used for transferring ethyl dithioacetate
must be properly grounded and bonded.[3]

Ignition Source Control: All potential ignition sources—such as open flames, hot plates, and

non-explosion-proof electrical equipment—must be strictly excluded from the handling area.

[4] Use only non-sparking tools for opening and closing containers.[3]

Personnel Training: All personnel must receive documented training on the specific hazards

of ethyl dithioacetate and the procedures outlined in this guide and the corresponding

Safety Data Sheet (SDS) before being permitted to handle the compound.[5]

Hygiene Practices: Avoid contact with skin, eyes, and clothing.[6] Wash hands thoroughly

with soap and water after handling. Do not eat, drink, or smoke in the laboratory.

Storage Requirements
Proper storage is essential for maintaining the stability of ethyl dithioacetate and preventing

hazardous situations.

Dedicated Storage: Store in a designated flammable liquids storage cabinet.[5] The storage

area must be cool, dry, and well-ventilated.[5]

Container Integrity: Keep containers tightly closed when not in use.[6] Containers should be

clearly labeled with the chemical name and all relevant GHS hazard pictograms.

Segregation: Store ethyl dithioacetate away from incompatible materials, particularly strong

oxidizing agents, strong acids, and strong bases.[7]

Temperature and Light: Protect containers from direct sunlight and sources of heat to

prevent vapor pressure buildup and potential degradation.[4] While specific data on the
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thermal stability of ethyl dithioacetate is limited, studies on other organosulfur compounds

suggest that refrigerated storage can be beneficial for long-term preservation.[8][9]

Emergency Procedures
Preparedness is key to mitigating the consequences of an accident. All laboratory personnel

must be familiar with the location and operation of emergency equipment, including safety

showers, eyewash stations, fire extinguishers, and spill kits.

First Aid Measures
Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,

administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate

medical attention.

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Spill Response
The response to a spill depends on its size and location.
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Spill of Ethyl
Dithioacetate Occurs

Is the spill small
and contained within

a fume hood?

<
Large Spill Protocol

Alert personnel and evacuate the area

Call emergency services (911)

Close lab doors and prevent re-entry

Provide SDS to responders>

 No 

<
Small Spill Protocol

Ensure appropriate PPE is worn

Control ignition sources

Cover spill with inert absorbent material
(e.g., vermiculite, sand)

Collect material with non-sparking tools

Place in a sealed, labeled waste container>

 Yes 

Dispose of waste through
 a certified hazardous waste handler

Click to download full resolution via product page

Caption: Decision workflow for responding to a chemical spill.

Fire Fighting Measures
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.

Unsuitable Media: Do not use a solid stream of water, as it may scatter and spread the fire.

Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and

full protective gear. Vapors are heavier than air and may travel to a source of ignition and

flash back.[10]

Waste Disposal
Chemical waste must be managed in accordance with all local, state, and federal regulations.

Classification: Ethyl dithioacetate and any materials contaminated with it are considered

hazardous waste.[7]

Collection: Collect waste in a dedicated, properly labeled, and sealed container. Do not mix

with incompatible waste streams.

Disposal: Arrange for pickup and disposal by a licensed professional waste disposal service.

Do not dispose of down the drain.[7]

Toxicology and Reactivity Profile
Toxicological Information
Detailed toxicological studies on ethyl dithioacetate are not readily available. However, based

on its GHS classification, it is known to cause skin, eye, and respiratory irritation.[2] The

toxicological properties have not been fully investigated, and as such, the compound should be

handled with the assumption that it may have other uncharacterized toxic effects.[7] All routes

of exposure (inhalation, ingestion, skin contact) should be avoided.

Reactivity and Stability
Stability: The compound is stable under normal storage conditions.[7]

Incompatible Materials: Avoid contact with strong oxidizing agents, which can lead to a

vigorous and potentially exothermic reaction.[7]
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Hazardous Decomposition Products: When heated to decomposition, organosulfur

compounds can release toxic fumes, including sulfur oxides (SOx) and carbon oxides (CO,

CO₂).

Hazardous Polymerization: Hazardous polymerization is not expected to occur.[7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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